Tin dihydroxide

Specification

• CAS No.: 12026-24-3
• Molecular Formula: H2O2Sn
• Molecular Weight: 186.74 g/mol
• IUPAC Name: tin(4+);tetrahydroxide
• Standard InChI: InChI=1S/4H2O.Sn/h4*1H2;/q;;;;+4/p-4
• Standard InChI Key: CVNKFOIOZXAFBO-UHFFFAOYSA-J
• SMILES: [OH-].[OH-].[OH-].[OH-].[Sn+4]
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[Sn+4]

Introduction

Physical and Chemical Properties

Tin dihydroxide presents as a white crystalline solid under standard conditions. The compound features a molecular structure consisting of a central tin atom in the +2 oxidation state bonded to two hydroxide groups. This arrangement results in its characteristic chemical formula Sn(OH)₂ and a molecular weight that distinguishes it from other tin hydroxide compounds.

Structural Characteristics

The molecular structure of tin dihydroxide features a central tin(II) ion coordinated with two hydroxide ions. This arrangement creates a compound with unique chemical bonding characteristics that influence its reactivity and applications. The Sn-O bonds in tin dihydroxide exhibit specific bond lengths and angles that determine its structural stability and chemical behavior.

Chemical Identity

Tin dihydroxide is identified by specific chemical identifiers that help distinguish it from other compounds:

Parameter	Value
Chemical Formula	Sn(OH)₂
CAS Number	33754-29-9, 12026-24-3
Appearance	White crystalline solid
Solubility	Largely insoluble in water
Oxidation State of Tin	+2

The CAS number 33754-29-9 specifically identifies tin dihydroxide, though it's important to note that alternative identifiers may exist in chemical databases for different forms or historical nomenclature of the compound.

Reactivity Profile

Tin dihydroxide demonstrates significant chemical reactivity, particularly in oxidation-reduction reactions. As a compound containing tin in the +2 oxidation state, it readily undergoes oxidation to form tin(IV) compounds under appropriate conditions. This property makes it valuable as a reducing agent in chemical synthesis and other applications. The hydroxide groups attached to the tin center also participate in various chemical transformations, including substitution reactions with other anions.

Synthesis Methods

The production of tin dihydroxide typically relies on controlled chemical reactions rather than extraction from natural sources. Several methodologies exist for synthesizing this compound, with variations in approach depending on desired purity, scale, and available reagents.

Laboratory Synthesis

The most common laboratory method for synthesizing tin dihydroxide involves the reaction of tin(II) chloride with a strong alkaline solution such as sodium hydroxide. This precipitation reaction proceeds according to the following chemical equation:

SnCl₂ + 2NaOH → Sn(OH)₂ + 2NaCl

In this reaction, tin(II) chloride solution is treated with sodium hydroxide, resulting in the formation of tin dihydroxide as a white precipitate. The reaction conditions, including temperature, concentration, and pH, significantly influence the properties of the resulting product. Careful control of these parameters is essential for producing high-quality tin dihydroxide with consistent properties.

Industrial Production

Industrial production of tin dihydroxide follows similar synthetic routes but employs scaled-up processes and specialized equipment. Automated systems and reactors help maintain consistent quality and production efficiency. Industrial methods prioritize cost-effectiveness, yield optimization, and quality control to meet commercial specifications. The industrial synthesis typically incorporates purification steps to remove impurities and ensure product consistency.

Optimization Parameters

The synthesis of tin dihydroxide can be optimized by adjusting several key parameters:

Parameter	Effect on Synthesis
pH	Influences precipitation rate and crystallinity
Temperature	Affects reaction kinetics and product morphology
Concentration of Reactants	Determines yield and purity
Aging Time	Impacts crystal growth and particle size
Mixing Rate	Affects homogeneity and reaction completeness

Researchers have investigated how these variables affect the properties of the resulting tin dihydroxide, enabling tailored synthesis approaches for specific applications.

Chemical Reactions

Tin dihydroxide participates in various chemical reactions that demonstrate its chemical versatility and utility in different applications. Understanding these reactions provides insight into the compound's behavior in different chemical environments.

Oxidation Reactions

Tin dihydroxide readily undergoes oxidation when exposed to oxygen or other oxidizing agents. The oxidation of tin dihydroxide by atmospheric oxygen proceeds according to the following equation:

Sn(OH)₂ + O₂ → SnO₂ + H₂O

This reaction converts tin from its +2 oxidation state to the more stable +4 state, forming tin(IV) oxide. This oxidation tendency explains why tin dihydroxide must be stored under inert conditions to prevent degradation. The susceptibility to oxidation also contributes to the compound's utility as a reducing agent in various chemical processes.

Reduction Reactions

As a tin(II) compound, tin dihydroxide can function as a reducing agent in appropriate chemical systems. The compound can donate electrons to other substances, facilitating their reduction while the tin component becomes oxidized. This property makes tin dihydroxide valuable in specific synthetic applications where controlled reduction is required.

Substitution Reactions

The hydroxide groups in tin dihydroxide can be replaced by other anions through substitution reactions. These reactions provide routes to various tin(II) derivatives with modified properties. Common substituting agents include halides, sulfates, and other inorganic or organic anions. The substitution reactions typically proceed through nucleophilic attack on the tin center, with displacement of the hydroxide groups.

Applications

Tin dihydroxide finds applications across multiple industries and scientific disciplines, leveraging its unique chemical properties and reactivity profile.

Industrial Applications

In industrial contexts, tin dihydroxide serves several important functions:

• Glass Industry: The compound is utilized as a polishing agent in glass manufacturing, where its mild abrasive properties contribute to surface finishing without causing excessive scratching.

• Textile Processing: Tin dihydroxide functions as a mordant in textile dyeing, helping to fix dyes to fabrics by forming complexes that enhance color fastness and stability.

• Catalysis: The compound serves as a precursor in the production of tin-based catalysts used in various chemical processes, including esterification and other organic transformations.

Scientific Research Applications

In scientific research, tin dihydroxide plays various roles:

• Chemistry: Researchers employ tin dihydroxide as a reducing agent and in the synthesis of other tin compounds. Its controlled reactivity makes it valuable for specific chemical transformations.

• Materials Science: The compound contributes to the development of novel materials with specific properties, including sensors and electronic components.

Biological Activity and Research Findings

Research into the biological activity of tin dihydroxide has revealed complex interactions with biological systems, with implications for both potential applications and safety considerations.

Cytotoxicity Studies

While direct studies specifically on tin dihydroxide remain limited, research on structurally related organotin compounds provides insight into potential biological effects. Studies have shown that some tin compounds exhibit cytotoxic effects on various cell lines. For instance, tributyltin has demonstrated significant cytotoxicity in cell lines including CAL-27 and MCF-10A. The cytotoxic mechanisms typically involve the induction of apoptosis and cell cycle arrest.

The following table summarizes key findings on the biological activities of selected tin compounds:

Compound	Activity Type	Key Observations
Tin(II) Hydroxide	Antimicrobial	Limited direct studies; potential based on structural analogs
Tributyltin	Cytotoxicity	Induces apoptosis in cancer cells
Tin(II) Chloride	Genotoxicity	Causes DNA damage in cultured cells

Genotoxic Assessment

Toxicological studies examining related tin compounds have identified potential genotoxic effects. For example, research has found that tin(II) chloride can induce chromosomal damage in vitro, suggesting that other tin(II) compounds, potentially including tin dihydroxide, might have similar effects. These findings highlight the importance of comprehensive safety evaluations before considering biomedical applications.

Research Methodologies

Investigations into tin dihydroxide employ various research methodologies to characterize its properties, behavior, and potential applications.

Synthesis Reproducibility

Ensuring reproducible synthesis of tin dihydroxide requires attention to several key factors:

Synthesis Method	Key Variables	Outcome Metrics
Precipitation	pH, Sn²⁺/OH⁻ ratio	Particle size, yield
Hydrothermal	Temperature, duration	Crystallinity, phase purity

Researchers document reagent purity, pH, temperature, and aging time to enable reliable reproduction of synthesis protocols. Calibration data for equipment such as autoclaves also contributes to experimental reliability.

Characterization Techniques

Multiple analytical techniques help characterize tin dihydroxide:

• X-Ray Diffraction (XRD): Provides information on crystal structure and phase identification.

• Fourier Transform Infrared Spectroscopy (FTIR): Analyzes hydroxide bonding and other structural features.

• Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): Reveal morphological characteristics at high magnification.

• Thermogravimetric Analysis (TGA): Assesses thermal stability and decomposition behavior.

• Energy Dispersive X-ray Spectroscopy (EDS): Confirms elemental composition.

Comparison with Related Tin Compounds

Understanding tin dihydroxide in the context of related tin compounds provides valuable perspective on its unique properties and applications.

Tin Hydroxide Variants

Tin forms multiple hydroxide compounds with distinct properties:

Compound	Formula	Oxidation State	Key Characteristics
Tin(II) hydroxide (Tin dihydroxide)	Sn(OH)₂	+2	White solid, reducing agent
Tin(IV) hydroxide	Sn(OH)₄	+4	More stable oxidation state

These compounds differ in stability, reactivity, and applications based on the oxidation state of tin.

Related Tin(II) Compounds

Comparison with other tin(II) compounds reveals important structure-property relationships:

• Tin(II) Chloride (SnCl₂): Serves as a precursor to tin dihydroxide and finds application in similar contexts.

• Tin(II) Oxide (SnO): Demonstrates related redox behavior but with distinct structural features.

• Tin(II) Fluoride (SnF₂): Used in dental products for anticaries properties, illustrating how anion substitution affects application domains.